Cas no 1238854-13-1 (5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole)

5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole is a brominated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromomethyl group at the 5-position and a 4-bromophenyl substituent at the 3-position—make it a versatile intermediate for further functionalization, particularly in cross-coupling reactions and heterocyclic scaffold construction. The presence of reactive bromine atoms facilitates selective modifications, enabling applications in medicinal chemistry for the development of bioactive compounds. This compound is particularly valued for its stability under standard handling conditions and its compatibility with a range of synthetic methodologies, offering researchers a reliable building block for complex molecular architectures.

5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole structure

1238854-13-1 structure

Product Name:5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole

CAS No:1238854-13-1

MF:C₁₀H₈Br₂N₂

MW:315.991920471191

CID:1029520

PubChem ID:71627139

Update Time:2025-06-09

5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole
- DTXSID10856515
- DB-062193
- 1238854-13-1
- Inchi： 1S/C10H8Br2N2/c11-6-9-5-10(14-13-9)7-1-3-8(12)4-2-7/h1-5H,6H2,(H,13,14)
- InChI Key： FGZKXARZJWYBAM-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C2C=CC(=CC=2)Br)=NN1

Computed Properties

Exact Mass: 315.90337g/mol
Monoisotopic Mass: 313.90542g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 28.7Å²

5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole Pricemore >>

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Chemenu	CM125938-1g	5-(bromomethyl)-3-(4-bromophenyl)-1H-pyrazole	1238854-13-1	95%	1g	$***	2023-04-03
Chemenu	CM125938-1g	5-(bromomethyl)-3-(4-bromophenyl)-1H-pyrazole	1238854-13-1	95%	1g	$356	2021-08-05
Alichem	A049003250-1g	5-(Bromomethyl)-3-(4-bromophenyl)-1H-pyrazole	1238854-13-1	95%	1g	$400.00	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763100-1g	5-(Bromomethyl)-3-(4-bromophenyl)-1h-pyrazole	1238854-13-1	98%	1g	￥2720.00	2024-08-09